Cas no 42134-77-0 (N-[(2-chlorophenyl)methyl]methanesulfonamide)

• Product Name: N-[(2-chlorophenyl)methyl]methanesulfonamide
• CAS No: 42134-77-0
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6776878
• PubChem ID: 900647
• Update Time: 2025-10-31

N-[(2-chlorophenyl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0323222
• HMS1593M15
• N-(2-chlorobenzyl)methanesulfonamide
• 42134-77-0
• GS-0419
• N-[(2-chlorophenyl)methyl]methanesulfonamide
• AKOS000390268
• AH-487/42145606
• Z54814038

• Inchi： 1S/C8H10ClNO2S/c1-13(11,12)10-6-7-4-2-3-5-8(7)9/h2-5,10H,6H2,1H3
• InChI Key： XRNABENQKVSTEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNS(C)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Additional information on N-[(2-chlorophenyl)methyl]methanesulfonamide

Professional Introduction to N-[(2-chlorophenyl)methyl]methanesulfonamide (CAS No. 42134-77-0)

N-[(2-chlorophenyl)methyl]methanesulfonamide, a compound with the chemical formula C₉H₁₀ClNO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 42134-77-0, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a chlorophenyl group and a methanesulfonamide moiety makes it a versatile intermediate for the development of various pharmacologically active agents.

The structure of N-[(2-chlorophenyl)methyl]methanesulfonamide is characterized by a benzene ring substituted with a chlorine atom at the 2-position, attached to a methyl group through an amide bond. This configuration imparts specific electronic and steric properties that are exploited in drug design. The methanesulfonamide group, on the other hand, contributes to the compound's solubility and reactivity, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the methanesulfonamide moiety. Methanesulfonamides have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The chlorophenyl group further enhances these properties by influencing the molecule's interactions with biological targets. This combination of features makes N-[(2-chlorophenyl)methyl]methanesulfonamide an attractive candidate for further investigation.

One of the most compelling aspects of N-[(2-chlorophenyl)methyl]methanesulfonamide is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the amide bond or the chlorophenyl ring have led to compounds with improved efficacy and reduced toxicity. These findings highlight the importance of N-[(2-chlorophenyl)methyl]methanesulfonamide as a key intermediate in drug discovery.

The synthesis of N-[(2-chlorophenyl)methyl]methanesulfonamide typically involves multi-step organic reactions, starting from readily available aromatic precursors. The chlorination of benzene derivatives followed by amide bond formation is a common strategy. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These methods underscore the compound's significance in synthetic organic chemistry.

In addition to its pharmaceutical applications, N-[(2-chlorophenyl)methyl]methanesulfonamide has shown promise in materials science. Its unique structural features make it suitable for use in polymer chemistry and as a ligand in catalytic systems. The ability to tune its properties through functional group modifications allows for the development of materials with tailored characteristics. This versatility underscores the broad utility of this compound beyond traditional medicinal chemistry applications.

The biological activity of N-[(2-chlorophenyl)methyl]methanesulfonamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, derivatives of this compound have shown inhibitory effects on kinases and proteases that are implicated in cancer progression. These findings suggest that further exploration of N-[(2-chlorophenyl)methyl]methanesulfonamide could lead to novel therapeutic strategies.

The development of new drugs relies heavily on the availability of high-quality intermediates like N-[(2-chlorophenyl)methyl]methanesulfonamide. Its stability under various reaction conditions and ease of purification make it an ideal candidate for industrial-scale synthesis. Pharmaceutical companies and academic research institutions alike have recognized its value as a building block for drug discovery programs. This demand highlights the compound's importance in modern medicinal chemistry.

As our understanding of biological systems continues to evolve, so does our approach to drug design. Compounds like N-[(2-chlorophenyl)methyl]methanesulfonamide play a crucial role in this process by providing starting points for innovative chemical entities. The integration of computational methods and high-throughput screening techniques has further accelerated the discovery process. These advancements ensure that compounds such as N-[(2-chlorophenyl)methyl]methanesulfonamide will remain relevant in future drug development efforts.

In conclusion, N-[(2-chlorophenyl)methyl]methanesulfonamide (CAS No. 42134-77-0) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structure and versatile reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is likely to grow even further.